RI-OR2

• Molecular Formula: C53H85N17O10
• Molecular Weight: 1120.4 g/mol
• InChI: InChI=1S/C53H85N17O10/c1-31(2)26-39(48(77)67-38(20-12-13-23-54)47(76)63-29-42(72)65-36(45(55)74)21-14-24-60-52(56)57)69-51(80)44(32(3)4)70-50(79)41(28-35-18-10-7-11-19-35)68-49(78)40(27-34-16-8-6-9-17-34)66-43(73)30-62-46(75)37(64-33(5)71)22-15-25-61-53(58)59/h6-11,16-19,31-32,36-41,44H,12-15,20-30,54H2,1-5H3,(H2,55,74)(H,62,75)(H,63,76)(H,64,71)(H,65,72)(H,66,73)(H,67,77)(H,68,78)(H,69,80)(H,70,79)(H4,56,57,60)(H4,58,59,61)/t36-,37-,38-,39-,40-,41-,44-/m1/s1
• InChIKey: RGDVRFFMRMZIDB-FGEGMTMGSA-N

RI-OR2: Stable Aβ Oligomerization Inhibitor

RI-OR2 is a retro-inverso peptide (Ac-rGffvlkGr-NH2) designed as an inhibitor of amyloid-β (Aβ) oligomerization and fibril formation [1]. Unlike its parent peptide OR2, RI-OR2 incorporates D-amino acids and reversed peptide bonds, conferring complete resistance to proteolytic degradation in human plasma and brain extracts [1]. It binds to immobilized Aβ(1-42) monomers and fibrils with an apparent Kd of 9–12 μM and acts as an inhibitor of Aβ(1-42) fibril extension [1]. The peptide is synthesized as a lyophilized solid with a molecular weight of 1120.35 g/mol and is typically supplied at ≥96% HPLC purity [2].

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Proteolytic stability — resists degradation in human plasma and brain extract, supporting long-duration in vitro assays.

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Dual inhibitory mechanism — blocks both Aβ oligomerization and fibril elongation for full pathway coverage.

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Pharmacophore scaffold — retro-inverso core enables modular modification for brain-penetrant probe development.

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source
• [2] NovoPro Labs. RI-OR2 peptide product page. Cat.#: 319871, Purity: 96.2% (HPLC), Molecular Weight: 1120.37, CAS: 1219627-58-3. View Source

Why RI-OR2 Cannot Be Substituted

Substitution of RI-OR2 with generic Aβ aggregation inhibitors, including its parent peptide OR2, is not equivalent because of three critical differentiators: (1) proteolytic stability — RI-OR2 remains ~100% intact after 24 h incubation in human plasma and brain extracts, while OR2 is completely degraded [1]; (2) dual inhibitory mechanism — RI-OR2 simultaneously blocks oligomerization and fibril elongation, a feature not shared by many in‑class peptides that target only fibril formation [1]; (3) in vivo efficacy — the RI-OR2 pharmacophore, when delivered as RI-OR2‑TAT, achieves significant reductions in Aβ pathology, oxidative damage, and neuroinflammation in transgenic mouse models [2]. These differences make RI-OR2 a functionally distinct tool compound that cannot be replaced by less stable or less comprehensive inhibitors.

OR2 (parent peptide) OR2 is completely degraded within 24 h in biological matrices, whereas RI-OR2 remains intact; stability differences may shift long-term assay interpretation.

Generic Aβ inhibitors Many in-class peptides target only fibril formation, lacking RI-OR2’s dual inhibition of oligomerization and fibril elongation, which may alter aggregation endpoint context.

KLVFF / short recognition motifs Higher affinity alone does not replicate the broader functional profile; RI-OR2’s proteolytic resistance and pharmacophore modularity are not directly interchangeable.

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source
• [2] Parthsarathy V, McClean PL, Hölscher C, Taylor M, Tinker C, Jones G, Kolosov O, Salvati E, Gregori M, Masserini M, Allsop D. A novel retro-inverso peptide inhibitor reduces amyloid deposition, oxidation and inflammation and stimulates neurogenesis in the APPswe/PS1ΔE9 mouse model of Alzheimer's disease. PLoS One. 2013 Jan 31;8(1):e54769. doi: 10.1371/journal.pone.0054769. PMID: 23382963. View Source

Quantitative Evidence

Complete Proteolytic Stability vs OR2

RI-OR2 remained at or close to 100% intact after 24 h incubation in human blood plasma (50 mg/mL) and postmortem human brain extract (5 mg/mL) at 37 °C, quantified by HPLC, whereas OR2 was almost completely degraded under identical conditions [1]. Additionally, RI-OR2 was completely resistant to degradation by elastase, cathepsin G, kallikrein, thrombin, trypsin, and chymotrypsin, while OR2 was sensitive to all of these proteases [1].

Proteolytic Stability vs OR2

Head-to-head

~100% intact (RI-OR2)
vs near-complete degradation (OR2)

Supports long-duration assay context in biological matrices

24 h, human plasma (50 mg/mL) and brain extract (5 mg/mL), 37 °C; resistant to six proteases

Evidence Dimension	Proteolytic stability after 24 h incubation
Target Compound Data	~100% intact (resistant to all tested proteases)
Comparator Or Baseline	OR2: almost completely degraded
Quantified Difference	Near‑complete resistance vs near‑complete degradation
Conditions	Human plasma (50 mg/mL), brain extract (5 mg/mL), 24 h, 37 °C; individual proteases

Why This Matters

This complete resistance to proteolytic degradation is essential for any translational application requiring systemic administration, where peptide‑based inhibitors are typically rapidly destroyed.

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source

Suppression of Aβ Aggregation vs OR2

At equimolar concentration to Aβ (20 μM), RI-OR2 almost completely eliminated Th‑T fluorescence development for both Aβ(1‑40) and Aβ(1‑42) over 22 h, whereas OR2 reduced Th‑T fluorescence to only ~40% of control levels for Aβ(1‑40) [1].

Aβ Aggregation Inhibition

Head-to-head

Near-complete Th-T signal elimination (RI-OR2)
vs ~40% inhibition (OR2)

Supports Aβ aggregation endpoint interpretation

Thioflavin T assay, Aβ 20 μM, inhibitor 20 μM, 22 h

Evidence Dimension	Inhibition of Aβ aggregation (Th‑T fluorescence reduction)
Target Compound Data	Near‑complete elimination of Th‑T fluorescence (Aβ(1‑40) and Aβ(1‑42))
Comparator Or Baseline	OR2: ~40% of control Th‑T fluorescence for Aβ(1‑40)
Quantified Difference	Nearly 100% vs ~40% inhibition
Conditions	Thioflavin T assay, Aβ 20 μM, inhibitor 20 μM, 22 h incubation, 96‑well plate with shaking

Why This Matters

Superior aggregation inhibition directly translates to reduced formation of neurotoxic Aβ species, making RI-OR2 a more reliable tool compound for disease‑relevant studies.

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source

Aβ Monomer and Fibril Binding

RI-OR2 binds to immobilized Aβ(1‑42) monomers and fibrils with an apparent Kd of 9–12 μM [1]. In comparison, the widely‑used KLVFF peptide (the core Aβ(16‑20) recognition motif) binds to Aβ(1‑40) fibrils with Kd = 1.1 ± 0.3 μM [2]. While RI-OR2 shows lower affinity numerically, it uniquely provides dual inhibition of both oligomerization and fibril elongation, whereas KLVFF and similar short peptides primarily block fibril formation.

Aβ Binding Affinity

Cross-study

Kd = 9–12 μM (RI-OR2)
vs Kd = 1.1 ± 0.3 μM (KLVFF)

Broader functional profile over affinity-only comparators

SPR; RI-OR2 binds monomers and fibrils; KLVFF binds fibrils only

Evidence Dimension	Binding affinity (Kd) to Aβ species
Target Compound Data	Kd = 9–12 μM (Aβ(1‑42) monomers and fibrils)
Comparator Or Baseline	KLVFF: Kd = 1.1 ± 0.3 μM (Aβ(1‑40) fibrils)
Quantified Difference	~8–11 fold lower affinity, but broader functional inhibitory profile
Conditions	Surface plasmon resonance (SPR) for RI-OR2; SPR for KLVFF as reported

Why This Matters

The dual inhibitory mechanism (oligomerization + fibril elongation) provides a mechanistic advantage over affinity alone, justifying the selection of RI-OR2 for experiments requiring comprehensive Aβ aggregation blockade.

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source
• [2] GlpBio. ent-[Amyloid β-Protein (20-16)]-β-Ala-D-Lys (ent-[Amyloid β-Protein (16-20)]). Catalog No. GA21423. Data referenced from: Taylor M et al. Biochemistry. 2010;49(15):3261-72. (KLVFF Kd = 1.1 ± 0.3 μM as cited). View Source

RI-OR2-TAT: Enhanced Fibril Binding

RI-OR2‑TAT, in which the TAT protein transduction domain is fused to the RI-OR2 core, binds to Aβ42 fibrils with Kd = 58–125 nM , representing a 72‑ to 207‑fold improvement in binding affinity compared to RI-OR2 alone (Kd = 9–12 μM) [1]. This demonstrates that the RI-OR2 pharmacophore retains and enhances its target engagement when appropriately modified.

RI-OR2-TAT Binding Enhancement

Cross-study

Kd = 58–125 nM (RI-OR2-TAT)
vs 9–12 μM (RI-OR2)

Supports pharmacophore scaffold modularity review

72–207-fold improvement; SPR against Aβ42 fibrils

Evidence Dimension	Binding affinity to Aβ42 fibrils
Target Compound Data	Kd = 58–125 nM (RI-OR2‑TAT)
Comparator Or Baseline	RI-OR2: Kd = 9–12 μM
Quantified Difference	72–207‑fold improvement
Conditions	Surface plasmon resonance (SPR) against Aβ42 fibrils

Why This Matters

This dramatic affinity improvement validates the modularity of the RI-OR2 core pharmacophore and supports its use as a scaffold for developing brain‑penetrant, high‑affinity probes.

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source

Multi-Parameter In Vivo Efficacy

Daily intraperitoneal injection of RI-OR2‑TAT (100 nmol/kg) for 21 days into APPswe/PS1ΔE9 transgenic mice resulted in a 25% reduction in Aβ oligomer levels (p<0.01), a 32% reduction in β‑amyloid plaque count (p<0.0001), a 44% reduction in activated microglial cells (p<0.0001), a 25% reduction in oxidative damage (p<0.0001), and a 210% increase in young neurons in the dentate gyrus (p<0.0001), all compared to vehicle (saline)‑treated control mice [1].

In Vivo Model Response

Model context

↓ Aβ oligomers (25%), ↓ plaques (32%), ↓ microglial activation (44%), ↓ oxidative damage (25%), ↑ neurogenesis (210%)

Reported model-response context across multiple endpoints

APPswe/PS1ΔE9 mice, 100 nmol/kg IP daily, 21 days

Evidence Dimension	In vivo efficacy across multiple endpoints
Target Compound Data	RI-OR2‑TAT: 25% ↓ Aβ oligomers, 32% ↓ plaques, 44% ↓ microglial activation, 25% ↓ oxidative damage, 210% ↑ neurogenesis
Comparator Or Baseline	Vehicle (saline) treated APPswe/PS1ΔE9 mice
Quantified Difference	Significant improvements across all endpoints (p<0.01 to p<0.0001)
Conditions	APPswe/PS1ΔE9 transgenic mice, 10 months old, 21‑day treatment, 100 nmol/kg IP daily

Why This Matters

This comprehensive in vivo efficacy profile — spanning biochemical, histological, and cellular endpoints — provides strong evidence for the translational relevance of the RI-OR2 pharmacophore, making it a scientifically justified selection for preclinical Alzheimer's research.

• [1] Parthsarathy V, McClean PL, Hölscher C, Taylor M, Tinker C, Jones G, Kolosov O, Salvati E, Gregori M, Masserini M, Allsop D. A novel retro-inverso peptide inhibitor reduces amyloid deposition, oxidation and inflammation and stimulates neurogenesis in the APPswe/PS1ΔE9 mouse model of Alzheimer's disease. PLoS One. 2013 Jan 31;8(1):e54769. doi: 10.1371/journal.pone.0054769. PMID: 23382963. View Source

RI-OR2 Application Scenarios

Stable Aβ Oligomerization Inhibition In Vitro

RI-OR2's complete resistance to proteolysis in human plasma and brain extracts [1] makes it the ideal tool for long‑duration in vitro assays where peptide degradation would otherwise confound results. Researchers studying the kinetics of Aβ aggregation over 24–48 h can rely on RI-OR2 to maintain full activity throughout the experiment, unlike standard L‑peptide inhibitors such as OR2 which are degraded within hours.

Brain-Penetrant Aβ Therapeutic SAR

The RI-OR2 core demonstrates a 72‑ to 207‑fold improvement in binding affinity when fused to the TAT transduction domain (Kd: 58–125 nM for RI-OR2‑TAT vs 9–12 μM for RI-OR2 alone) [2]. This establishes RI-OR2 as a validated scaffold for medicinal chemistry campaigns aimed at developing high‑affinity, brain‑penetrant Aβ oligomerization inhibitors.

In Vivo Efficacy in Alzheimer's Mouse Models

RI-OR2‑TAT, built on the RI-OR2 pharmacophore, has demonstrated statistically significant improvements across five independent in vivo endpoints: Aβ oligomer reduction (25%), plaque reduction (32%), microglial activation reduction (44%), oxidative damage reduction (25%), and neurogenesis enhancement (210%) in APPswe/PS1ΔE9 mice [2]. This validates RI-OR2‑based compounds as credible leads for preclinical Alzheimer's disease research.

Dual-Action Aβ Aggregation Assays

Unlike many Aβ aggregation inhibitors that target only one step of the aggregation cascade, RI-OR2 simultaneously blocks both oligomerization and fibril elongation [1]. Researchers designing assays to interrogate the full Aβ aggregation pathway should select RI-OR2 to ensure complete pathway coverage.

Application

Selection Property

Validation Focus

Stable Aβ oligomerization inhibition in vitro

Proteolytic stability in biological matrices

Long-duration assay integrity

Brain-penetrant Aβ probe SAR

Pharmacophore modularity

TAT-fusion affinity enhancement review

In vivo model-response studies

Multi-endpoint model context

Aβ pathology, neuroinflammation, neurogenesis markers

Dual-action Aβ aggregation assays

Dual inhibitory mechanism

Oligomerization and fibril elongation coverage

• [1] Taylor M, Moore S, Mayes J, Parkin E, Beeg M, Canovi M, Gobbi M, Mann DM, Allsop D. Development of a proteolytically stable retro-inverso peptide inhibitor of beta-amyloid oligomerization as a potential novel treatment for Alzheimer's disease. Biochemistry. 2010 Apr 20;49(15):3261-72. doi: 10.1021/bi100144m. PMID: 20230062. View Source
• [2] Parthsarathy V, McClean PL, Hölscher C, Taylor M, Tinker C, Jones G, Kolosov O, Salvati E, Gregori M, Masserini M, Allsop D. A novel retro-inverso peptide inhibitor reduces amyloid deposition, oxidation and inflammation and stimulates neurogenesis in the APPswe/PS1ΔE9 mouse model of Alzheimer's disease. PLoS One. 2013 Jan 31;8(1):e54769. doi: 10.1371/journal.pone.0054769. PMID: 23382963. View Source